Cas no 1361779-62-5 (5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine)

• Product Name: 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine
• CAS No: 1361779-62-5
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4826547
• Update Time: 2025-08-05

5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine
• 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine

• Inchi： 1S/C11H7Cl3N2/c12-4-7-5-15-11(16-6-7)9-2-1-8(13)3-10(9)14/h1-3,5-6H,4H2
• InChI Key： XQUIFLRDMDHLEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1N=CC(CCl)=CN=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Additional information on 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine

Research Brief on 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine (CAS: 1361779-62-5)

The compound 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine (CAS: 1361779-62-5) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structural features, including the chloromethyl and dichlorophenyl groups, make it a promising candidate for further investigation in medicinal chemistry.

Recent studies have highlighted the role of 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine as a key intermediate in the synthesis of more complex pharmaceutical agents. Its reactivity, particularly at the chloromethyl site, allows for versatile functionalization, enabling the creation of diverse derivatives with potential biological activity. Researchers have explored its utility in the development of antimicrobial, antifungal, and anticancer agents, leveraging its structural motifs to enhance drug efficacy and selectivity.

One of the most notable advancements involves the compound's application in targeted drug delivery systems. By conjugating 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine with bioactive molecules, scientists have developed prodrugs that exhibit improved pharmacokinetic properties. These prodrugs demonstrate enhanced stability and controlled release profiles, addressing some of the challenges associated with conventional drug formulations. Preliminary in vitro and in vivo studies have shown promising results, particularly in models of infectious diseases and oncology.

In addition to its therapeutic potential, recent research has also investigated the compound's mechanism of action at the molecular level. Computational modeling and structure-activity relationship (SAR) studies have provided insights into how the dichlorophenyl and pyrimidine moieties interact with biological targets. These findings are instrumental in guiding the design of next-generation drugs with improved specificity and reduced off-target effects.

Despite these advancements, challenges remain in optimizing the compound's safety and efficacy profiles. Ongoing research aims to address these issues through systematic modifications of its chemical structure and rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(Chloromethyl)-2-(2,4-dichlorophenyl)pyrimidine (CAS: 1361779-62-5) represents a versatile and promising scaffold in medicinal chemistry. Its potential applications span multiple therapeutic areas, and continued research is likely to uncover new opportunities for drug development. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in harnessing the full potential of this compound for the benefit of global health.